Cas no 1040653-70-0 (N-(4-ethoxyphenyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide)

• Product name: N-(4-ethoxyphenyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide
• CAS No: 1040653-70-0
• MF: C₁₉H₁₈FN₃O₂S
• MW: 371.42852640152
• CID: 6439444
• PubChem ID: 27377885

N-(4-ethoxyphenyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide
• N-(4-ethoxyphenyl)-2-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]acetamide
• AKOS024508172
• N-(4-ethoxyphenyl)-2-(2-((4-fluorophenyl)amino)thiazol-4-yl)acetamide
• F5382-0604
• 1040653-70-0

• Inchi： 1S/C19H18FN3O2S/c1-2-25-17-9-7-14(8-10-17)21-18(24)11-16-12-26-19(23-16)22-15-5-3-13(20)4-6-15/h3-10,12H,2,11H2,1H3,(H,21,24)(H,22,23)
• InChI Key： URCXMRLEMOZWOU-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2C=CC(=CC=2)OCC)=O)N=C1NC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 371.11037616g/mol
• Monoisotopic Mass: 371.11037616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.5Ų
• XLogP3: 4.1

Additional information on N-(4-ethoxyphenyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide

Comprehensive Overview of N-(4-ethoxyphenyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide (CAS No. 1040653-70-0)

N-(4-ethoxyphenyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide, with the CAS No. 1040653-70-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of both 4-ethoxyphenyl and 4-fluorophenyl moieties in its structure enhances its potential for interaction with various biological targets, making it a subject of interest in drug discovery and development.

In recent years, the demand for thiazole-based compounds has surged due to their applications in medicinal chemistry. Researchers are particularly interested in N-(4-ethoxyphenyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide for its potential role in modulating enzyme activity and receptor binding. The compound's unique structure, featuring a 1,3-thiazol-4-yl core, allows it to participate in hydrogen bonding and hydrophobic interactions, which are critical for its bioactivity. This has led to its exploration in studies related to anti-inflammatory, antimicrobial, and anticancer properties.

The synthesis of CAS No. 1040653-70-0 involves multi-step organic reactions, including condensation and cyclization processes. The 4-fluorophenyl group is introduced to enhance the compound's stability and bioavailability, while the 4-ethoxyphenyl moiety contributes to its lipophilicity. These structural features are often discussed in forums and research papers, as they align with current trends in structure-activity relationship (SAR) studies. Scientists are also investigating its potential as a kinase inhibitor, a hot topic in oncology research.

One of the most frequently asked questions about N-(4-ethoxyphenyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide is its solubility and stability under physiological conditions. Studies indicate that the compound exhibits moderate solubility in organic solvents, which is advantageous for formulation development. Additionally, its stability profile makes it suitable for long-term storage, a critical factor for pharmaceutical intermediates. These properties are often highlighted in drug design discussions, where researchers seek compounds with optimal pharmacokinetic profiles.

The growing interest in personalized medicine and targeted therapy has further propelled research into thiazole derivatives like CAS No. 1040653-70-0. Its potential to interact with specific protein targets aligns with the shift toward precision medicine. Moreover, the compound's low toxicity profile, as observed in preliminary studies, makes it a promising candidate for further development. This aspect is particularly relevant in light of increasing regulatory scrutiny on drug safety.

In summary, N-(4-ethoxyphenyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide represents a fascinating area of research in modern chemistry and pharmacology. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable compound for future studies. As the scientific community continues to explore its properties, CAS No. 1040653-70-0 is likely to remain a key player in the development of novel bioactive molecules.